Cas no 1261503-00-7 (4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261503-00-7
• MF: C₁₅H₈F₆O₃
• MW: 350.212645530701
• MDL: MFCD18322456
• CID: 2761239
• PubChem ID: 53228275
• Update Time: 2025-08-05

4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• C15H8F6O3
• 1261503-00-7
• BS-14871
• AKOS027260061
• 4'-(Trifluoromethoxy)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• D83124
• 3-(4-TRIFLUOROMETHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• DTXSID70691808
• 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• MFCD18322456
• CS-0160944

• MDL： MFCD18322456
• Inchi： 1S/C15H8F6O3/c16-14(17,18)11-6-9(5-10(7-11)13(22)23)8-1-3-12(4-2-8)24-15(19,20)21/h1-7H,(H,22,23)
• InChI Key： CVCGIORMQQAACT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 350.03776309g/mol
• Monoisotopic Mass: 350.03776309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid

Recent Advances in the Study of 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic Acid (CAS: 1261503-00-7)

The compound 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid (CAS: 1261503-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research involves the synthesis and optimization of 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route using Suzuki-Miyaura cross-coupling reactions, which allowed for high yields and purity. The presence of the trifluoromethoxy and trifluoromethyl groups was found to enhance the compound's metabolic stability and bioavailability, making it a valuable intermediate for further derivatization.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymatic targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid exhibited potent inhibitory effects against COX-2, an enzyme implicated in inflammatory processes. The compound's unique electronic properties, attributed to the fluorine substituents, were found to enhance its binding affinity and selectivity, suggesting its utility in the development of anti-inflammatory agents.

Further research has explored the compound's role in oncology. A preprint article from early 2024 described its activity as a modulator of the Wnt/β-catenin signaling pathway, which is often dysregulated in cancers such as colorectal carcinoma. The study utilized in vitro and in vivo models to demonstrate that the compound could effectively suppress tumor growth by inhibiting key components of the pathway. These findings underscore its potential as a lead compound for anticancer drug development.

Despite these promising results, challenges remain in the clinical translation of 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid. Pharmacokinetic studies have indicated that while the compound exhibits favorable stability, its solubility in aqueous media is limited, necessitating further formulation optimization. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 4'-(Trifluoromethoxy)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid represents a versatile and pharmacologically relevant scaffold with applications in inflammation and oncology. Continued research into its synthetic accessibility, biological mechanisms, and drug-like properties will be critical for advancing its therapeutic potential. The compound's unique structural features and promising preclinical data position it as a noteworthy candidate for future drug discovery efforts.